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Compound of Interest

Compound Name: 1,8-Dinitroanthraquinone

Cat. No.: B085473

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical guidance on the safe handling, operation, and disposal of 1,8-
Dinitroanthraquinone. Adherence to these protocols is essential to ensure personnel safety
and mitigate environmental risks in the laboratory setting.

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) are the first line of
defense against exposure to 1,8-Dinitroanthraquinone. The following table summarizes the
required PPE for handling this compound.
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Specifications and

PPE Category Item )
Recommendations
Must be chemical splash-proof
Eye Protection Safety Goggles and conform to ANSI Z87.1

standards.

Recommended when there is
Face Shield a significant risk of splashing

or dust generation.

Butyl rubber gloves are
recommended for handling
nitro-compounds. While
specific breakthrough data for
1,8-Dinitroanthraquinone is
Hand Protection Gloves unavailable, data for
analogous compounds
suggest butyl rubber offers
superior resistance. Always
inspect gloves for integrity

before use.

A flame-resistant lab coat that
Body Protection Laboratory Coat fully covers the arms is

required.

A chemically resistant apron
Chemical-Resistant Apron should be worn over the lab

coat.

Required for all laboratory
Closed-toe Shoes

work.
A NIOSH-approved respirator
with an organic vapor cartridge
) ) ] and a particulate pre-filter is
Respiratory Protection NIOSH-approved Respirator

required if handling the powder
outside of a certified chemical

fume hood.
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Occupational Exposure Limits

Currently, there are no specific Occupational Exposure Limits (OELS) established by OSHA or
ACGIH for 1,8-Dinitroanthraquinone. However, due to its chemical similarity to other
dinitroaromatic compounds, it is prudent to adhere to the exposure limits of analogous
substances as a conservative measure.

Exposure Limit (8-

Organization Compound Skin Notation
hour TWA)
Dinitrobenzene (all
OSHA ) 1 mg/m3 Yes
isomers)
Dinitrobenzene (all 0.15 ppm (inhalable
ACGIH ) ] Yes
isomers) fraction and vapor)
NIOSH Dinitrotoluene 1.5 mg/m3 Yes

TWA: Time-Weighted Average

Operational and Handling Plan

A systematic approach to handling 1,8-Dinitroanthraquinone is crucial for maintaining a safe
laboratory environment.

Engineering Controls:

e Chemical Fume Hood: All handling of 1,8-Dinitroanthraquinone powder and solutions
should be conducted in a certified chemical fume hood to minimize inhalation exposure.

o Ventilation: Ensure adequate general laboratory ventilation.

» Eyewash Station and Safety Shower: An accessible and operational eyewash station and
safety shower must be located in the immediate vicinity of the handling area.

Standard Operating Procedure:

e Preparation:
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o Designate a specific area within a chemical fume hood for handling 1,8-
Dinitroanthraquinone.

o Ensure all necessary PPE is available and in good condition.

o Have spill cleanup materials readily accessible.

e Handling:

o

Wear all required PPE before handling the chemical.

[¢]

Avoid the formation of dust. If transferring powder, do so carefully and in a manner that
minimizes airborne particles.

[¢]

Use compatible labware (e.g., glass, stainless steel).

[e]

Keep containers of 1,8-Dinitroanthraquinone closed when not in use.

e Post-Handling:
o Decontaminate all surfaces and equipment that have come into contact with the chemical.
o Remove and properly dispose of contaminated PPE.
o Wash hands and forearms thoroughly with soap and water after handling is complete.

Disposal Plan

The disposal of 1,8-Dinitroanthraquinone and associated waste must be carried out in
accordance with all federal, state, and local regulations.

Waste Segregation and Storage:

o Solid Waste: All solid waste contaminated with 1,8-Dinitroanthraquinone (e.g., filter paper,
contaminated gloves, weighing paper) must be collected in a designated, labeled, and
sealed hazardous waste container.

» Liquid Waste: Solutions containing 1,8-Dinitroanthraquinone should be collected in a
separate, labeled, and sealed hazardous waste container. Do not mix with other solvent
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waste streams unless compatibility has been confirmed.

o Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste"
and the full chemical name "1,8-Dinitroanthraquinone”.

Disposal Method:

« Incineration: The recommended method for the disposal of 1,8-Dinitroanthraquinone is
incineration by a licensed hazardous waste disposal facility.[1] The incineration process
should be conducted in a high-temperature incinerator equipped with afterburners and
scrubbers to ensure complete destruction of the compound and to remove harmful
combustion byproducts.[1]

Experimental Protocols
Chemical Spill Response Workflow

In the event of a spill, a prompt and coordinated response is critical to minimize exposure and
environmental contamination. The following workflow outlines the necessary steps.
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Chemical Spill Occurs

Evacuate Immediate Area & Alert Others

Y

Assess the Spill
(Size, Location, Hazards)

Don Appropriate PPE

\

Contain the Spill
(Use absorbent pads/booms)

Neutralize (if applicable)

Clean Up Spill Material

Decontaminate the Area

Dispose of Contaminated Materials as Hazardous Waste

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Logical Relationship for PPE Selection

The selection of appropriate PPE is a logical process based on the potential hazards of the
chemical and the experimental procedure.

Hazard Identification
(1,8-Dinitroanthraquinone)

Y Y Y

Inhalation Hazard

(Dust/Aerosol) Skin Contact Hazard Eye Contact Hazard

Respiratory Protection Body Protection Eye/Face Protection

(Respirator) (Gloves, Lab Coat, Apron) (Goggles, Face Shield)

Click to download full resolution via product page

Caption: Logical flow for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. cdn.mscdirect.com [cdn.mscdirect.com]

¢ To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
1,8-Dinitroanthraquinone]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b085473?utm_src=pdf-body-img
https://www.benchchem.com/product/b085473?utm_src=pdf-custom-synthesis
https://cdn.mscdirect.com/global/media/pdf/search/ansell/ansell-chemical-glove-resistance-guide.pdf
https://www.benchchem.com/product/b085473#personal-protective-equipment-for-handling-1-8-dinitroanthraquinone
https://www.benchchem.com/product/b085473#personal-protective-equipment-for-handling-1-8-dinitroanthraquinone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b085473#personal-protective-equipment-for-handling-
1-8-dinitroanthraquinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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